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Compound of Interest

Compound Name: 4-Chloro-3,5-dinitropyridine

Cat. No.: B135801 Get Quote

4-Chloro-3,5-dinitropyrazole: A Comparative
Guide for Researchers
For researchers, scientists, and drug development professionals, 4-Chloro-3,5-dinitropyrazole

(CDNP) emerges as a pivotal precursor for the synthesis of novel insensitive energetic

materials and potentially bioactive compounds. This guide provides a comprehensive

characterization of CDNP and its derivatives, offering a comparative analysis against

established energetic materials and detailing the experimental protocols for its synthesis and

evaluation.

Executive Summary
4-Chloro-3,5-dinitropyrazole is a versatile heterocyclic compound that serves as a key building

block in the development of advanced energetic materials. Its reactivity, stemming from the

presence of a labile chlorine atom and two activating nitro groups, allows for a wide range of

derivatizations. These derivatives often exhibit desirable properties for energetic applications,

including high thermal stability, low sensitivity to impact and friction, and impressive detonation

performance, in some cases comparable to well-known explosives like RDX.[1][2] This guide

synthesizes available data on the physicochemical properties, synthesis, and performance of

CDNP and its key derivatives, presenting a clear comparison to aid in material selection and

development.
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Physicochemical Characterization of 4-Chloro-3,5-
dinitropyrazole
4-Chloro-3,5-dinitropyrazole is a stable, crystalline solid. Its characterization has been

established through various spectroscopic and analytical techniques.

Property Value Reference

Molecular Formula C₃HClN₄O₄ [3]

Molecular Weight 208.52 g/mol [3]

Appearance Yellowish crystalline solid [4]

Melting Point

Not consistently reported,

often decomposes before

melting

Decomposition Temperature

(DSC)
Onset typically > 150 °C [1][5]

¹H NMR (DMSO-d₆, δ, ppm) ~8.5 (broad s, 1H, NH) [3]

¹³C NMR (DMSO-d₆, δ, ppm) ~145 (C3/C5), ~110 (C4) [3]

IR (KBr, cm⁻¹)
~3100 (N-H), ~1550 & ~1350

(NO₂)
[3][6][5]

Comparative Performance of Energetic Derivatives
The true potential of CDNP lies in its ability to be readily converted into a variety of energetic

derivatives through nucleophilic substitution of the chlorine atom. These derivatives often

exhibit enhanced performance characteristics compared to the parent compound and are

competitive with existing energetic materials. A series of 3,5-dinitropyrazole derivatives

prepared from CDNP have been shown to possess good thermal stabilities, high densities, and

favorable detonation pressures and velocities.[2]
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Compoun
d

Density
(g/cm³)

Decompo
sition
Temp.
(°C)

Impact
Sensitivit
y (J)

Detonatio
n Velocity
(m/s)

Detonatio
n
Pressure
(GPa)

Referenc
e

RDX

(Reference

)

1.82 204 7.4 8795 34.9 [2][7]

Derivative

7*
1.85 235 >40 8732 35.0 [2]

Ammonium

Salt 7
1.75 173 14 8591 30.6 [8]

Hydroxyla

mmonium

Salt 12

1.81 155 <2.5 8961 33.0 [8]

*Note: "Derivative 7" refers to a specific compound synthesized from CDNP as described in the

cited literature.[2]

Experimental Protocols
Synthesis of 4-Chloro-3,5-dinitropyrazole (CDNP)
A common and efficient method for the synthesis of CDNP involves the direct nitration of 4-

chloropyrazole.[3][4]

Materials:

4-Chloropyrazole

Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

Ethyl Acetate

Magnesium Sulfate (MgSO₄)
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Ice

Procedure:

To a stirred solution of 4-chloropyrazole in concentrated sulfuric acid, concentrated nitric acid

is added dropwise at a controlled temperature (e.g., 15–25 °C).[4]

The reaction mixture is then heated (e.g., to 100–105 °C) and stirred for several hours.[3][4]

After cooling, the mixture is poured into ice-water.[4]

The product is extracted with ethyl acetate.[4]

The combined organic layers are washed with water and dried over magnesium sulfate.[4]

The solvent is removed under reduced pressure to yield the crude product, which can be

further purified by recrystallization.[3]

Synthesis of 4-Substituted-3,5-dinitropyrazole
Derivatives
The chlorine atom at the 4-position of CDNP is susceptible to nucleophilic substitution, allowing

for the synthesis of a wide array of derivatives.[9]

General Procedure for Nucleophilic Substitution:

4-Chloro-3,5-dinitropyrazole is dissolved in a suitable solvent (e.g., water, methanol).

The nucleophile (e.g., an amine, azide, or phenoxide) is added to the solution, often in the

presence of a base (e.g., NaHCO₃, NaOH) if the nucleophile is not basic itself.[4]

The reaction is stirred at room temperature or heated, depending on the reactivity of the

nucleophile.

Upon completion, the product is isolated by filtration, extraction, or other appropriate work-up

procedures.
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Visualizing Synthesis and Characterization
To better illustrate the relationships and processes involved, the following diagrams are

provided.

Starting Material Synthesis of CDNP Precursor Derivatization
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Caption: Synthetic pathway from 4-chloropyrazole to energetic derivatives.
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Caption: Workflow for the characterization of CDNP and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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